N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C14H10F2N2O3/c15-10-3-6-13(12(16)8-10)17-14(19)7-9-1-4-11(5-2-9)18(20)21/h1-6,8H,7H2,(H,17,19)
• InChI Key: UXDNICZOKVUVJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=C(C=C(C=C2)F)F)[N+](=O)[O-]
• Molecular Formula: C14H10F2N2O3
• Molecular Weight: 292.24 g/mol

Description

N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide, also known as DFN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFN is a white crystalline powder that is soluble in organic solvents and is stable under normal conditions.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide is not fully understood, but it is believed to act by inhibiting specific enzymes or signaling pathways that are involved in the progression of diseases such as cancer.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide has several advantages for use in lab experiments, including its stability, solubility, and ease of synthesis. However, it also has some limitations, such as its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide, including:
1. Investigating its potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and pain.
2. Exploring its mechanism of action and identifying specific targets for its activity.
3. Developing more efficient and cost-effective synthesis methods for N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide.
4. Conducting further studies to evaluate its safety and toxicity in vivo.
In conclusion, N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide is a chemical compound that has significant potential for scientific research in various fields, particularly in medicinal chemistry. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide is necessary to fully understand its potential and limitations.

Synthesis Methods

N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide can be synthesized through a multistep process involving the reaction of 2,4-difluoroaniline with 4-nitrobenzoyl chloride in the presence of a base. The resulting intermediate is then subjected to a reduction reaction with the aid of a reducing agent to yield the final product, N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields of science. One of the most significant applications of N-(2,4-difluorophenyl)-2-(4-nitrophenyl)acetamide is in the field of medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases, including cancer.